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Compound of Interest

Compound Name: 2'-Nitrobenzanilide
CAS No.: 728-90-5
Cat. No.: B1580922
Get Quote
& J

This guide provides a comprehensive technical overview of 2'-Nitrobenzanilide, a versatile
chemical intermediate. Tailored for researchers, scientists, and professionals in drug
development, this document delves into the core physical and chemical properties, synthesis,
reactivity, and potential applications of this compound, with a focus on its relevance in
medicinal chemistry.

Molecular and Physicochemical Profile

2'-Nitrobenzanilide, with the systematic IUPAC name N-(2-nitrophenyl)benzamide, is an
aromatic amide containing a nitro group on the aniline ring. This substitution pattern is crucial to
its chemical behavior and synthetic utility.

Key Identifiers:
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Identifier Value

CAS Number 728-90-5
Molecular Formula C13H10N203
Molecular Weight 242.23 g/mol

InChl=1S/C13H10N203/c16-13(10-6-2-1-3-7-

InChl 10)14-11-8-4-5-9-12(11)15(17)18/h1-9H,
(H,14,16)
SMILES C1=CC=C(C=C1)C(=0)NC2=CC=CC=C2[0-]

Physicochemical Properties:

A summary of the key physical and chemical properties of 2'-Nitrobenzanilide is presented
below. These properties are essential for its handling, purification, and use in chemical

reactions.
Property Value Source
Melting Point 155-157 °C ChemicalBook
Boiling Point (Predicted) 316.6 £ 25.0 °C ChemicalBook
Density (Predicted) 1.344 + 0.06 g/cm?3 ChemicalBook
pKa (Predicted) 12.23+0.70 ChemicalBook
XLogP3 2.7 PubChem

Synthesis of 2'-Nitrobenzanilide

The synthesis of 2'-Nitrobenzanilide typically involves the acylation of 2-nitroaniline with
benzoyl chloride. This reaction is a standard method for the formation of an amide bond.

Experimental Protocol: Synthesis of 2'-Nitrobenzanilide

o Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve 2-nitroaniline in a suitable anhydrous solvent such as dichloromethane
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or tetrahydrofuran.

o Addition of Base: Add an appropriate base, for instance, triethylamine or pyridine, to the
solution to act as a scavenger for the hydrochloric acid byproduct.

e Acylation: Slowly add an equimolar amount of benzoyl chloride to the stirred solution at room
temperature. The reaction is often exothermic, so cooling in an ice bath may be necessary to
control the temperature.

o Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography
(TLC) until the starting materials are consumed.

o Work-up: Upon completion, quench the reaction with water. Separate the organic layer, and
wash it sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and
brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. The crude product can be purified by recrystallization from a
suitable solvent system, such as ethanol/water, to yield pure 2'-Nitrobenzanilide.

Reactants Products
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Caption: Synthesis of 2'-Nitrobenzanilide via acylation.

Spectroscopic Characterization
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The structural elucidation of 2'-Nitrobenzanilide is confirmed through various spectroscopic
techniques. While detailed experimental spectra are best obtained from dedicated databases,
the expected characteristic features are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show complex multiplets in the aromatic
region (approximately 7.0-8.5 ppm) corresponding to the protons on the two benzene rings.
The amide proton (N-H) will likely appear as a broad singlet at a downfield chemical shift.

e 13C NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon
(around 165 ppm) and the aromatic carbons. The carbon bearing the nitro group will be
significantly deshielded.

Infrared (IR) Spectroscopy

The IR spectrum provides valuable information about the functional groups present in the

molecule.
Wavenumber (cm—?) Assignment
~3300 N-H stretching (amide)
~1660 C=0 stretching (amide | band)
~1540 N-H bending (amide Il band)
~1520 and ~1350 Asymmetric and symmetric NO:z stretching
3100-3000 Aromatic C-H stretching
1600-1450 Aromatic C=C stretching

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The
electron ionization (El) mass spectrum would show a molecular ion peak (M*) at m/z 242.
Common fragmentation pathways would involve the cleavage of the amide bond, leading to
characteristic fragment ions.
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Caption: Predicted mass spectrometry fragmentation of 2'-Nitrobenzanilide.

Chemical Reactivity and Synthetic Utility

The chemical reactivity of 2'-Nitrobenzanilide is primarily dictated by the interplay of the amide
and the ortho-nitro group.

¢ Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group
using various reducing agents such as tin(ll) chloride in hydrochloric acid or catalytic
hydrogenation. This transformation yields 2'-aminobenzanilide, a key precursor for the
synthesis of various heterocyclic compounds, including quinazolinones and
benzodiazepines, which are important scaffolds in medicinal chemistry.

» Reactions of the Amide Group: The amide linkage is generally stable but can be hydrolyzed
under strong acidic or basic conditions. The N-H proton can be deprotonated with a strong
base, allowing for N-alkylation or other modifications.

o Cyclization Reactions: The ortho-positioning of the amino group (after reduction of the nitro
group) and the amide functionality allows for intramolecular cyclization reactions to form
various heterocyclic systems. This is a powerful strategy in the synthesis of complex
molecules.

Applications in Drug Development

While 2'-Nitrobenzanilide itself may not be a therapeutic agent, it serves as a valuable
building block in the synthesis of pharmaceutically active compounds. The presence of the nitro
group in many organic compounds is of great therapeutic significance.
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e Precursor for Heterocyclic Scaffolds: As mentioned, the reduction of the nitro group opens up
pathways to synthesize a variety of nitrogen-containing heterocycles. Many drugs and drug
candidates are based on these core structures.

o Fragment-Based Drug Discovery: The benzanilide moiety is a common structural motif in
many biologically active molecules. 2'-Nitrobenzanilide and its derivatives can be used in
fragment-based drug discovery approaches to design and synthesize novel inhibitors for
various therapeutic targets.

Safety and Handling

As with any chemical, proper safety precautions should be taken when handling 2'-
Nitrobenzanilide.

o GHS Hazard Statements: It is classified as causing serious eye irritation.

 Precautionary Measures:

o

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat.

o

Handle in a well-ventilated area or a chemical fume hood.

(¢]

Avoid inhalation of dust and contact with skin and eyes.

[¢]

In case of contact, rinse the affected area with plenty of water.
o Store in a cool, dry, and well-ventilated place away from incompatible materials.

Always consult the specific Safety Data Sheet (SDS) for detailed and up-to-date safety
information.

Conclusion

2'-Nitrobenzanilide is a synthetically versatile molecule with significant potential in organic
synthesis and medicinal chemistry. Its well-defined physical and chemical properties, coupled
with its reactivity, make it a valuable intermediate for the construction of complex molecular
architectures, particularly heterocyclic systems of pharmaceutical interest. A thorough
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understanding of its properties and reactivity is crucial for its effective and safe utilization in a
research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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